Cas no 136-77-6 (Hexylresorcinol)

• Product Name: Hexylresorcinol
• CAS No: 136-77-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD00002284
• CID: 36369
• PubChem ID: 87570583
• Update Time: 2026-05-14

Hexylresorcinol Chemical and Physical Properties

Names and Identifiers

• 4-Hexylbenzene-1,3-diol
• 4-Hexyl-1,3-benzenediol
• 4-Hexyl-1,3-dihydroxybenzene
• 4-n-Hexylresorcinol
• 4-Hexylresorcinol
• p-Hexylresorcinol
• 4-Hexyl-1,3-dihydroxybenzene,4-Hexylresorcinol
• Hexylresorcinol
• Antascarin
• Ascarinol
• Oxana
• ST-37
• s.t.37
• Adrover
• Ascaryl
• Hidesol
• Prensol
• Sucrets
• Caprokol
• S.T. 37
• Ascaricid
• Crystoids
• 4-Hexylresorcine
• 1,3-Benzenediol, 4-hexyl-
• Hexylresorcin
• Gelovermin
• 4-(1-Hexyl)resorcinol
• Cystoids anthelmintic
• 1,3-Dihydroxy-4-hexylbenzene
• Worm-agen
• Resorcinol, 4-hexyl-
• Hexylresorzin
• Mycoderm
• 1,3-Dihydroxy-4-n-hexylbenzene
• Hex
• 4-Hexylresorcinol,98%

• MDL： MFCD00002284
• Inchi： 1S/C12H18O2/c1-2-3-4-5-6-10-7-8-11(13)9-12(10)14/h7-9,13-14H,2-6H2,1H3
• InChI Key： WFJIVOKAWHGMBH-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]
• BRN： 2048312

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Quasi white or yellowish white needle like crystals (solid at room temperature). It has weak fat odor and strong astringent taste, and numbs the tongue. It has been oxidized in the air or in light and turned pale brown or pink.
• Density: 1.0010 (rough estimate)
• Melting Point: 65-67 °C (lit.)
• Boiling Point: 333-335 °C(lit.)
• Flash Point: Fahrenheit: 388.4 ° f
  Celsius: 198 ° c
  
• Refractive Index: 1.5050 (estimate)
• PH: 7.7 (0.5g/l, H2O, 20℃)
• Solubility: chloroform: 50 mg/mL, clear
• Water Partition Coefficient: 0.05 g/100 mL (18 ºC)
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, oxidizing agents.
• PSA: 40.46000
• LogP: 3.22060
• Merck: 4712
• Solubility: Slightly soluble in water. It is easily soluble in ethanol, methanol, glycerol, ether, chloroform, benzene and vegetable oil.

Hexylresorcinol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：VH1575000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Hexylresorcinol

Hexylresorcinol (CAS No. 136-77-6): A Comprehensive Overview of Its Applications and Recent Research Findings

Hexylresorcinol, with the chemical formula C₈H₈O₂ and CAS number 136-77-6, is a derivative of resorcinol that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its hexyl substituent, exhibits a range of properties that make it valuable in various industrial and scientific applications. This article provides an in-depth exploration of Hexylresorcinol, focusing on its chemical structure, properties, traditional uses, and most notably, its recent applications in biomedical research.

The molecular structure of Hexylresorcinol consists of a resorcinol core, which is a benzene ring with two hydroxyl groups, and a hexyl chain attached to one of the hydroxyl groups. This configuration imparts unique reactivity and solubility characteristics to the compound. The presence of both hydroxyl groups allows for hydrogen bonding, making it highly soluble in polar solvents such as water and ethanol. The hexyl group enhances its lipophilicity, enabling better penetration into cellular membranes, which is particularly relevant for pharmaceutical applications.

In traditional applications, Hexylresorcinol has been utilized primarily as an antioxidant and preservative in cosmetic formulations. Its ability to scavenge free radicals makes it effective in preventing oxidative damage to skin cells, thereby extending the shelf life of cosmetic products. Additionally, its antimicrobial properties have been leveraged in personal care products to inhibit the growth of bacteria and fungi.

Recent advancements in biomedical research have expanded the potential applications of Hexylresorcinol. One area of particular interest is its role as an anti-inflammatory agent. Studies have demonstrated that Hexylresorcinol can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This has led to investigations into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, Hexylresorcinol has shown promise in cancer research. Preliminary studies indicate that it can induce apoptosis (programmed cell death) in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that Hexylresorcinol could be a valuable component in developing novel chemotherapeutic agents.

The compound's ability to cross the blood-brain barrier has also sparked interest in its potential application for neurodegenerative diseases. Research has suggested that Hexylresorcinol may help protect against neurotoxicity associated with conditions like Alzheimer's disease by reducing oxidative stress and inhibiting the aggregation of amyloid-beta plaques.

In addition to its biological activities, Hexylresorcinol exhibits notable photostability and chemical stability, making it suitable for long-term storage and formulation in various environments. These properties are particularly advantageous for pharmaceutical applications where product integrity over time is crucial.

The synthesis of Hexylresorcinol typically involves the alkylation of resorcinol with 1-hexanol under controlled conditions. This reaction is often catalyzed by acids or bases to facilitate the substitution of one of the hydroxyl groups with the hexyl moiety. Advances in synthetic methodologies have improved the yield and purity of Hexylresorcinol, making it more accessible for industrial-scale production.

Eco-friendly considerations have also been integrated into the production process of Hexylresorcinol. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, biocatalytic methods using enzymes have shown promise in achieving high selectivity and efficiency during the synthesis process.

The safety profile of Hexylresorcinol is another critical aspect that has been extensively studied. Toxicological assessments have indicated that at recommended concentrations, Hexylresorcinol is well-tolerated by humans. However, prolonged exposure or misuse may lead to adverse effects such as skin irritation or allergic reactions. Therefore, it is essential to adhere to established guidelines when handling and formulating products containing this compound.

The regulatory landscape for . varies across different regions but generally aligns with international standards set by organizations such as the International Council for Harmonisation (ICH). Manufacturers must ensure compliance with these regulations to ensure the safety and efficacy of products containing this compound.

In conclusion, < strong.Hexylresor cinol strong>. (CAS No. 136-77-6) is a versatile compound with a wide range of applications spanning from cosmetics to pharmaceuticals. Its unique chemical properties make it an attractive candidate for further research and development. With ongoing studies exploring its potential in treating inflammatory diseases, cancer, and neurodegenerative disorders, the future looks promising for this remarkable compound.